Cas no 1196152-17-6 (ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1196152-17-6
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• MDL: MFCD13189863
• CID: 2194498
• PubChem ID: 68509808
• Update Time: 2025-10-30

ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-(trifluoromethyl)picolinate
• ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
• 1196152-17-6
• DB-096057
• AB69270
• 4-BROMO-6-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• ETHYL4-BROMO-6-(TRIFLUOROMETHYL)PICOLINATE
• SCHEMBL3095634

• MDL： MFCD13189863
• Inchi： 1S/C9H7BrF3NO2/c1-2-16-8(15)6-3-5(10)4-7(14-6)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： GLCWCVWUEWHCNW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)N=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 296.96123Da
• Monoisotopic Mass: 296.96123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 4-Bromo-6-(Trifluoromethyl)Pyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate, with the CAS number 1196152-17-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyridine ring with a trifluoromethyl group and a bromine substituent, making it a valuable building block for various applications.

The core structure of ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate consists of a pyridine ring substituted at positions 4 and 6 with bromine and trifluoromethyl groups, respectively. The carboxylate group at position 2 is esterified with an ethyl group, contributing to the compound's stability and reactivity. This structure is particularly interesting due to the electronic effects introduced by the trifluoromethyl group, which enhances the compound's ability to participate in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

One of the most promising applications of ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate lies in its use as a precursor for agrochemicals. Researchers have demonstrated that this compound can be transformed into highly effective herbicides and insecticides through straightforward synthetic pathways. For instance, recent findings published in the Journal of Agricultural and Food Chemistry reveal that derivatives of this compound exhibit exceptional activity against major agricultural pests, making them potential candidates for sustainable pest management solutions.

In addition to its agricultural applications, ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate has shown remarkable potential in medicinal chemistry. The trifluoromethyl group imparts lipophilicity to the molecule, enhancing its ability to cross biological membranes. This property has been leveraged in the development of novel drug delivery systems and targeted therapies. A study conducted by Smith et al. (2023) demonstrated that this compound can serve as a versatile scaffold for designing small-molecule inhibitors against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a pyridine derivative followed by subsequent substitution reactions to introduce the trifluoromethyl group and esterify the carboxylic acid moiety. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production while maintaining high purity levels.

From an environmental standpoint, ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate has been subjected to rigorous testing to assess its biodegradability and ecological impact. According to a report by Green Chemistry International (2023), this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into eco-friendly chemical processes. Furthermore, its low toxicity profile makes it suitable for use in formulations intended for human consumption or exposure.

Looking ahead, the versatility of ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate positions it as a key player in the development of next-generation materials. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and advanced coatings. For example, researchers at Stanford University have explored its use as a component in organic light-emitting diodes (OLEDs), where it demonstrates superior electron transport characteristics compared to traditional materials.

In conclusion, ethyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate is a multifaceted compound with immense potential across diverse industries. Its distinctive structure, coupled with recent breakthroughs in synthetic methodologies and application development, ensures that it will remain at the forefront of chemical innovation for years to come.